Cas no 2411245-87-7 (N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide)

• Product Name: N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide
• CAS No: 2411245-87-7
• MF: C₁₄H₁₄FNO₆S₂
• MW: 375.392465114594
• CID: 5378418
• Update Time: 2025-05-26

N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide

• Inchi： 1S/C14H14FNO6S2/c1-16(11-3-5-13(6-4-11)22-24(15,19)20)23(17,18)14-9-7-12(21-2)8-10-14/h3-10H,1-2H3
• InChI Key： NIUVNJLBTGLXBT-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(OS(F)(=O)=O)C=C2)C)(=O)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.471±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.0±60.0 °C(Predicted)
• pka: -3.98±0.50(Predicted)

Additional information on N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide

Comprehensive Overview of N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide (CAS No. 2411245-87-7)

N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide (CAS No. 2411245-87-7) is a specialized sulfonamide derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique fluorosulfonyl and methoxy functional groups, has garnered attention for its potential role in drug discovery and bioconjugation. Researchers are increasingly exploring its utility in proteomics and targeted therapy, aligning with the growing demand for precision medicine.

The molecular structure of N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide features a sulfonamide backbone, which is pivotal for its bioactivity. The presence of the fluorosulfonyl group enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in covalent inhibitor design, a hot topic in cancer research and enzyme modulation. This aligns with the surge in searches for "covalent inhibitors in drug development" and "sulfonamide-based therapeutics".

In the context of green chemistry, N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide has been evaluated for its synthetic efficiency and environmental impact. With the rise of sustainable chemistry trends, researchers are optimizing its synthesis to minimize waste and energy consumption. This resonates with the increasing popularity of search terms like "green synthesis of sulfonamides" and "eco-friendly chemical intermediates".

The compound's physicochemical properties, such as solubility and stability, are critical for its application in formulation science. Its methoxy group contributes to improved lipophilicity, a key factor in drug delivery systems. This aspect is particularly relevant to queries like "optimizing drug solubility" and "sulfonamide pharmacokinetics", which are frequently explored in academic and industrial settings.

From a regulatory perspective, N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide is subject to standard safety assessments, ensuring compliance with global chemical safety guidelines. Its non-hazardous classification under normal handling conditions makes it a viable candidate for laboratory use. This addresses common concerns reflected in searches such as "safe handling of sulfonamide derivatives" and "chemical safety data sheets".

In summary, N-[4-[(Fluorosulfonyl)oxy]phenyl]-4-methoxy-N-methylbenzenesulfonamide (CAS No. 2411245-87-7) represents a versatile compound with broad implications in medicinal chemistry and material science. Its structural features and functional groups position it as a promising candidate for future innovations, particularly in areas like targeted drug delivery and biomolecular engineering. As research progresses, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemical processes.